Cas no 2092695-82-2 (Methyl 5-bromo-4-fluoro-1H-pyrrole-3-carboxylate)

Methyl 5-bromo-4-fluoro-1H-pyrrole-3-carboxylate structure
2092695-82-2 structure
Product Name:Methyl 5-bromo-4-fluoro-1H-pyrrole-3-carboxylate
CAS No:2092695-82-2
MF:C6H5BrFNO2
MW:222.0118
CID:4756698
Update Time:2026-02-26

Methyl 5-bromo-4-fluoro-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-bromo-4-fluoro-1H-pyrrole-3-carboxylate
    • A937199
    • Inchi: 1S/C6H5BrFNO2/c1-11-6(10)3-2-9-5(7)4(3)8/h2,9H,1H3
    • InChI Key: AFKBATROQAXGPC-UHFFFAOYSA-N
    • SMILES: BrC1=C(C(C(=O)OC([H])([H])[H])=C([H])N1[H])F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 167
  • XLogP3: 1.7
  • Topological Polar Surface Area: 42.1

Experimental Properties

  • Density: 1.761±0.06 g/cm3(Predicted)
  • Boiling Point: 348.1±42.0 °C(Predicted)
  • pka: 12.98±0.50(Predicted)

Methyl 5-bromo-4-fluoro-1H-pyrrole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
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methyl 5-bromo-4-fluoro-1H-pyrrole-3-carboxylate
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